Cas no 74499-47-1 ((3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate)

(3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate structure
74499-47-1 structure
Product Name:(3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate
CAS No:74499-47-1
MF:C15H24O2
MW:236.349864959717
CID:1767925
PubChem ID:20841436
Update Time:2025-04-21

(3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

    • (3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate
    • [(3E)-3,7-dimethylocta-3,6-dienyl] (2S)-2,3-dimethylbutanoate
    • 74499-47-1
    • HDDGPCOWVQMEKL-RIYZIHGNSA-N
    • DTXSID60888442
    • Inchi: 1S/C15H24O2/c1-12(2)7-6-8-14(5)9-10-17-15(16)11-13(3)4/h7-8,11H,6,9-10H2,1-5H3/b14-8+
    • InChI Key: HDDGPCOWVQMEKL-RIYZIHGNSA-N
    • SMILES: O(C(/C=C(\C)/C)=O)CC/C(/C)=C/C/C=C(\C)/C

Computed Properties

  • Exact Mass: 236.177630004g/mol
  • Monoisotopic Mass: 236.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 26.3Ų
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